Cas no 151-69-9 (Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)-)

Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)- structure
151-69-9 structure
Product Name:Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)-
CAS No:151-69-9
MF:C23H29ClO4
MW:404.926966428757
CID:186377
PubChem ID:200121
Update Time:2025-04-19

Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)- Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-6-chloro-, (6a)-
    • [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
    • Cismadinone
    • [(6S,8R,9S,10R,13S,14S,17R)-6-chloro-17-ethanoyl-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] ethanoate
    • acetic acid [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-3-keto-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] ester
    • 6-alpha-Chloro-17-alpha-hydroxypregna-1,4-diene-3,20-dione acetate (ester)
    • Q27270601
    • 151-69-9
    • SCHEMBL17419461
    • 6.ALPHA.-CHLORO-17-HYDROXYPREGNA-1,4-DIENE-3,20-DIONE ACETATE
    • (6alpha)-17-(Acetyloxy)-6-chloropregna-1,4-diene-3,20-dione
    • PREGNA-1,4-DIENE-3,20-DIONE, 17-(ACETYLOXY)-6-CHLORO-, (6.ALPHA.)-
    • 17-(ACETYLOXY)-6-CHLORO-PREGNA-1,4-DIENE-3,20-DIONE, (6.ALPHA.)-
    • PREGNA-1,4-DIENE-3,20-DIONE, 6.ALPHA.-CHLORO-17-HYDROXY-, ACETATE
    • 6-alpha-Chloro-delta(sup 1)-dehydro-17-alpha-acetoxyprogesterone
    • Cismadinone acetate
    • DTXSID50934144
    • 17-(Acetyloxy)-6-chloro-pregna-1,4-diene-3,20-dione, (6alpha)-
    • Pregna-1,4-diene-3,20-dione, 6-alpha-chloro-17-alpha-hydroxy-, acetate (ester)
    • UNII-8IVS3A4Y7Z
    • 8IVS3A4Y7Z
    • Inchi: 1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h5,8,11,16-18,20H,6-7,9-10,12H2,1-4H3/t16-,17+,18+,20+,21-,22+,23+/m1/s1
    • InChI Key: AQDNTKZTMCWYDA-WXLIAARGSA-N
    • SMILES: Cl[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 362.165
  • Monoisotopic Mass: 362.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.22g/cm3
  • Boiling Point: 525.1ºC at 760 mmHg
  • Flash Point: 178.6ºC
  • Refractive Index: 1.562
  • PSA: 54.37000
  • LogP: 4.40250
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